4-chloro-N-(4-iodophenyl)benzenesulfonamide

• Molecular Formula: C12H9ClINO2S
• Molecular Weight: 393.63 g/mol
• IUPAC Name: 4-chloro-N-(4-iodophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H9ClINO2S/c13-9-1-7-12(8-2-9)18(16,17)15-11-5-3-10(14)4-6-11/h1-8,15H
• InChI Key: NSULXXCIZRGXLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)Cl)I

Description

4-chloro-N-(4-iodophenyl)benzenesulfonamide is an organic compound that belongs to the class of benzenesulfonamides It is characterized by the presence of a chloro group at the 4-position of the benzene ring and an iodophenyl group attached to the sulfonamide nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-(4-iodophenyl)benzenesulfonamide typically involves the following steps:

Nitration and Reduction: The starting material, 4-chloronitrobenzene, undergoes nitration to form 4-chloro-3-nitrobenzene. This intermediate is then reduced to 4-chloroaniline.

Sulfonation: 4-chloroaniline is reacted with chlorosulfonic acid to yield 4-chlorobenzenesulfonamide.

Iodination: The final step involves the iodination of 4-chlorobenzenesulfonamide using an iodinating agent such as iodine monochloride or N-iodosuccinimide to obtain this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, efficient purification techniques, and cost-effective reagents to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-(4-iodophenyl)benzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form biaryl compounds.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly used.

Coupling: Palladium catalysts and boronic acids are used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzenesulfonamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-chloro-N-(4-iodophenyl)benzenesulfonamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential therapeutic agents, particularly those targeting carbonic anhydrase enzymes.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme inhibition and protein interactions.

Industrial Applications: The compound is utilized in the synthesis of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-iodophenyl)benzenesulfonamide involves its interaction with specific molecular targets. For instance, in medicinal chemistry, it acts as an inhibitor of carbonic anhydrase enzymes by binding to the active site and blocking the enzyme’s activity. This inhibition can lead to various therapeutic effects, such as reducing intraocular pressure in glaucoma or inhibiting tumor growth in cancer .

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-N-(3-iodophenyl)benzenesulfonamide
• 4-chloro-N-(4-bromophenyl)benzenesulfonamide
• 4-chloro-N-(4-fluorophenyl)benzenesulfonamide

Uniqueness

4-chloro-N-(4-iodophenyl)benzenesulfonamide is unique due to the presence of both chloro and iodo substituents, which confer distinct reactivity and properties. The iodo group, in particular, enhances its utility in coupling reactions and as a radiolabeling agent in biological studies .